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Compound of Interest

Compound Name: 1-p-Menthene-8-thiol

Cat. No.: B036435

Essential Safety and Logistical Information for Laboratory Professionals

1-p-Menthene-8-thiol, also known as grapefruit mercaptan, is a thiol compound valued for its
characteristic citrus aroma in research and development. While not classified as hazardous
under GHS by most suppliers, it is a combustible liquid that may cause skin irritation or allergic
reactions.[1][2] Adherence to proper handling and disposal protocols is crucial for maintaining
laboratory safety and environmental compliance.

Personal Protective Equipment (PPE) and Handling

Before handling 1-p-Menthene-8-thiol, ensure the following personal protective equipment is
worn:

Gloves: Chemical-resistant gloves are mandatory.[3]

Eye Protection: Tightly fitting safety goggles with side-shields are required.[3]

Lab Coat: A standard lab coat should be worn.

Ventilation: All handling of this chemical should occur within a well-ventilated laboratory fume
hood to avoid inhalation of vapors.[3]

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is necessary to contain and clean the
affected area:

e Eliminate Ignition Sources: As a combustible liquid, all nearby flames, sparks, and hot
surfaces must be extinguished or removed.[3]

o Ensure Adequate Ventilation: Maintain ventilation to disperse any vapors.[3]

o Containment: Cover the spill with an inert absorbent material such as sand, diatomite, or
universal binders.[4][5]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, sealable chemical waste container.[3]

« Decontamination: The spill area should be cleaned with a bleach solution to oxidize and
neutralize any residual thiol.

Step-by-Step Disposal Procedure

Disposal of 1-p-Menthene-8-thiol and its contaminated materials must be conducted in
accordance with local, state, and federal regulations.[1] Do not discharge into sewer systems
or the environment.[3]

e \Waste Collection:

o Liquid Waste: Unused or waste 1-p-Menthene-8-thiol should be collected in a clearly
labeled, sealed, and appropriate chemical waste container. The label must indicate that
the container holds thiol waste.[6]

o Solid Waste: Contaminated items such as gloves, paper towels, and absorbent materials
should be placed in a separate, sealed plastic bag and then into a labeled hazardous
waste container.

» Decontamination of Laboratory Equipment:

o All glassware and equipment that have come into contact with 1-p-Menthene-8-thiol must
be decontaminated.
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o Prepare a bleach bath (a 1:1 mixture of commercial bleach and water) in a designated
container within a fume hood.[6]

o Submerge the glassware in the bleach bath and allow it to soak for at least 14-24 hours to
ensure complete oxidation of the thiol.[6]

o After soaking, rinse the glassware thoroughly with water before washing by standard
methods.[6]

e Final Disposal:

o The collected chemical waste must be disposed of through a licensed chemical waste
disposal facility.[3] Controlled incineration with flue gas scrubbing is a potential disposal
method.[3]

o Empty containers should be triple-rinsed with a suitable solvent, punctured to prevent
reuse, and then disposed of according to institutional guidelines, which may include
recycling or disposal in a sanitary landfill.[3]

Chemical and Physical Properties

Property Value

Molecular Formula C10H18S
Molecular Weight 170.32 g/mol [7]
Appearance Colorless liquid[8]
CAS Number 71159-90-5[3]

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 1-p-Menthene-8-
thiol.
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Caption: Disposal workflow for 1-p-Menthene-8-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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